Cas no 4114-67-4 (4-Aminothiobenzamide)
4-Aminothiobenzamide structure
Product Name:4-Aminothiobenzamide
4-Aminothiobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminothiobenzamide
- WLN: ZR DVM2N2&2 &S-O4
- A825451
- 4-AMINOBENZOTHIOAMIDE
- AS-44307
- EN300-40101
- p-Aminothiobenzamide
- 4-amino Benzthioamide
- 3-14-00-01171 (Beilstein Handbook Reference)
- 4-Amino thiobenzamide
- p-Aminobenzothiamide
- CHEMBL2441353
- NSC18337
- 4-azanylbenzenecarbothioamide
- 4-amino(thiobenzamide)
- PD019774
- A827161
- SCHEMBL14018619
- UNII-RWB1B05E2V
- NSC 18337
- AB01833
- 4114-67-4
- 4-AMINOBENZENE-1-CARBOTHIOAMIDE
- 4-Aminobenzenecarbothioamide
- Benzamide, p-aminothio-
- Benzenecarbothioamide, 4-amino-
- DTXSID40197049
- 4714-67-4
- FT-0692408
- NS00031668
- MFCD00040927
- BRN 2802376
- AKOS000218303
- BENZENESULFONICACIDPHENYLESTER
- NSC-18337
- 4-Aminothiobenzamide, 97%
- 4-amino-thiobenzamide
- Z234895465
- W-202827
- RWB1B05E2V
- CS-M0715
- A10496
-
- Inchi： 1S/C7H8N2S/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,8H2,(H2,9,10)
- InChI Key： LZJVSPPXXGXGQL-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC(=CC=1)N)N
Computed Properties
- Exact Mass: 152.04094
- Monoisotopic Mass: 152.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.1A^2
Experimental Properties
- Density: 1.286
- Melting Point: 185°C
- Boiling Point: 325.6°Cat760mmHg
- Flash Point: 150.7°C
- Refractive Index: 1.719
- PSA: 52.04
- LogP: 2.18450
- Sensitiveness: Air & Moisture Sensitive
4-Aminothiobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51849-1g |
4-Aminothiobenzamide, 97% |
4114-67-4 | 97% | 1g |
￥1280.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H51849-5g |
4-Aminothiobenzamide, 97% |
4114-67-4 | 97% | 5g |
￥4737.00 | 2023-03-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_021309-1g |
4-Aminothiobenzamide |
4114-67-4 | 98% | 1g |
¥396.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_021309-25g |
4-Aminothiobenzamide |
4114-67-4 | 98% | 25g |
¥6710.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_021309-100g |
4-Aminothiobenzamide |
4114-67-4 | 98% | 100g |
¥16764.00 | 2025-04-14 |
4-Aminothiobenzamide Related Literature
-
Jieun Lee,Chungmo Yang,Sangeun Ahn,Yeonjeong Choi,Kangwon Lee Biomater. Sci. 2021 9 5150
-
Qi Zhang,Lijuan Wang,Yong Yin,Jian Shen,Jun Xie,Jiang Yuan J. Mater. Chem. B 2022 10 5344
-
3. Hydrogen-bond basicity of thioamides and thioureasChristian Laurence,Michel Berthelot,Jean-Yves Le Questel,Mohamed J. El Ghomari J. Chem. Soc. Perkin Trans. 2 1995 2075
4114-67-4 (4-Aminothiobenzamide) Related Products
- 2454-39-9(2-Aminothiobenzamide)
- 4714-67-4(4-Aminothiobenzamide)
- 2227-79-4(benzenecarbothioamide)
- 2362-63-2(3-Methylthiobenzamide)
- 6967-89-1(Naphthalene-2-carbothioamide)
- 3030-54-4(BENZENE-1,3-DITHIOCARBOXAMIDE)
- 2362-62-1(4-Methylbenzene-1-carbothioamide)
- 57774-76-2(4-Ethylthiobenzamide)
- 78950-36-4(3-Aminothiobenzamide)
- 13363-51-4(1,4-Benzenedicarbothioamide)
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